Cas no 618383-27-0 ((1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL)

• Product Name: (1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
• CAS No: 618383-27-0
• MF: C₁₇H₁₄ClFN₂O
• MW: 316.757266521454
• CID: 955565
• PubChem ID: 3679816
• Update Time: 2025-04-19

(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
• (1-(3-CHLORO-4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-4-YL)METHANOL
• [1-(3-chloro-4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-4-yl]methanol
• 1-(3-Chloro-4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-methanol
• AKOS024412288
• (1-(3-Chloro-4-fluorophenyl)-3-(p-tolyl)-1H-pyrazol-4-yl)methanol
• 618383-27-0
• DTXSID001158181

• Inchi： 1S/C17H14ClFN2O/c1-11-2-4-12(5-3-11)17-13(10-22)9-21(20-17)14-6-7-16(19)15(18)8-14/h2-9,22H,10H2,1H3
• InChI Key： ZRBWLJAWQKOAJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=C(CO)C(C2C=CC(C)=CC=2)=N1)F

Computed Properties

• Exact Mass: 316.07800
• Monoisotopic Mass: 316.0778689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.13250